2-chloro-6-fluoro-N-((5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C19H13ClF4N4O3S/c20-11-5-3-6-12(21)16(11)17(30)25-8-15-27-28-18(31-15)32-9-14(29)26-13-7-2-1-4-10(13)19(22,23)24/h1-7H,8-9H2,(H,25,30)(H,26,29)
• InChI Key: VFIPXNYYZLJCEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C(O2)CNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C19H13ClF4N4O3S
• Molecular Weight: 488.8 g/mol
• CAS No.: 851785-96-1

Description

This compound is a benzamide derivative featuring a 1,3,4-oxadiazole core substituted with a thioether linkage and a trifluoromethylphenylamino group. Key structural elements include:

• 1,3,4-Oxadiazole heterocycle: Known for metabolic stability and acting as a bioisostere for esters or carbamates, this scaffold may improve resistance to enzymatic degradation .
• Thioether bridge: The sulfur atom in the thioether group contributes to lipophilicity, influencing membrane permeability and pharmacokinetics.
• Trifluoromethylphenyl moiety: The electron-withdrawing trifluoromethyl group (CF₃) enhances binding affinity to hydrophobic pockets in target proteins, a common feature in medicinal chemistry optimization .

Comparison with Similar Compounds

Core Heterocycle Differences

• Chromen vs. Oxadiazole : Chromen-based analogs (e.g., 923112-79-2) are associated with anti-inflammatory or kinase-inhibitory activities due to their planar aromatic structure. In contrast, the oxadiazole core in the target compound may enhance metabolic stability and selectivity for enzymes like carbonic anhydrases or proteases .
• Benzothiazole (923140-48-1) : Sulfur-containing benzothiazoles often exhibit antimicrobial or anticancer properties but may suffer from faster metabolic clearance compared to oxadiazoles .

Substituent Effects

• Electron-Withdrawing Groups (Cl, F, CF₃) : The target compound’s chloro, fluoro, and trifluoromethyl groups enhance binding to hydrophobic targets (e.g., kinases or GPCRs) compared to analogs with methyl (923211-76-1) or methoxy (923191-98-4) groups, which are less electronegative .
• Thioether vs. Sulfonyl : The thioether in the target compound offers moderate lipophilicity, whereas sulfonyl groups (923140-48-1) increase solubility but reduce membrane permeability.

Physicochemical Properties (Theoretical Comparison)

Property	Target Compound	923112-79-2 (Chromen)	923140-48-1 (Benzothiazole)
Molecular Weight	~530 g/mol	~420 g/mol	~450 g/mol
LogP (Lipophilicity)	~3.5 (high)	~2.8 (moderate)	~2.0 (low)
Solubility (aq.)	Poor	Moderate	High
Metabolic Stability	High (oxadiazole)	Moderate (chromen)	Low (benzothiazole)

Research Findings and Limitations

• Experimental Data Gaps : Direct comparative studies on biological activity or pharmacokinetics are lacking in publicly available literature. Structural inferences are drawn from established principles of medicinal chemistry.
• Potential Applications: The target compound’s combination of CF₃, oxadiazole, and thioether groups suggests utility in oncology or infectious disease, though this requires validation. Chromen-based analogs may prioritize anti-inflammatory applications .